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Compound of Interest

Compound Name: 3-Methoxypiperidin-2-one

Cat. No.: B1359197

Despite its defined chemical structure and commercial availability, the specific discovery and
detailed history of 3-Methoxypiperidin-2-one (CAS No. 25219-59-4) remain elusive within
publicly accessible scientific literature and historical records. Extensive searches have not
unearthed a seminal publication detailing its first synthesis, the researchers involved, or the
initial context of its preparation. Consequently, a comprehensive technical guide on its core
discovery and development cannot be constructed at this time.

While the origins of this specific methoxy-substituted piperidinone are obscure, the broader
class of piperidin-2-one derivatives has been a subject of considerable interest in medicinal
and synthetic chemistry. These scaffolds are recognized as valuable intermediates in the
synthesis of a wide range of biologically active compounds.

General Synthetic Approaches to 3-Alkoxy-2-
Piperidinones

Although a specific, detailed experimental protocol for the synthesis of 3-Methoxypiperidin-2-
one is not documented in readily available literature, general methodologies for the preparation
of analogous 3-alkoxy-2-piperidinones can be inferred from established synthetic strategies for
substituted lactams. A plausible synthetic pathway could involve the a-functionalization of a
piperidin-2-one precursor.

One potential conceptual pathway is illustrated below. It is important to note that this is a
generalized and hypothetical scheme, as a specific validated synthesis for 3-
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Methoxypiperidin-2-one has not been found.

Hypothetical Synthesis of 3-Methoxypiperidin-2-one
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Caption: A hypothetical synthetic route to 3-Methoxypiperidin-2-one.

Physicochemical Data

Basic physicochemical properties for 3-Methoxypiperidin-2-one have been compiled from
chemical supplier databases. However, detailed experimental spectra (NMR, IR, Mass
Spectrometry) and associated protocols are not available in the surveyed literature.
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Property Value

CAS Number 25219-59-4
Molecular Formula CeH11NO:2
Molecular Weight 129.16 g/mol
Appearance Solid or semi-solid

Pharmacological Significance

There is currently no available information on the pharmacological activity, mechanism of
action, or any associated signaling pathways for 3-Methoxypiperidin-2-one. The broader
class of piperidinone derivatives is known to exhibit a wide range of biological activities, and
these compounds are often used as scaffolds in drug discovery. However, without specific
studies on the methoxy-substituted variant, any discussion of its pharmacological relevance
would be purely speculative.

In conclusion, 3-Methoxypiperidin-2-one represents a chemical entity for which the
foundational scientific documentation regarding its discovery and detailed characterization is
not readily available. While its structure is known and it can be sourced commercially, the
scientific community awaits a formal publication to elucidate its history and potential
applications.

 To cite this document: BenchChem. [3-Methoxypiperidin-2-one: An Obscure Compound with
Undocumented Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359197#discovery-and-history-of-3-
methoxypiperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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